Zirconium;dihydrate

• IUPAC Name: zirconium;dihydrate
• InChI: InChI=1S/2H2O.Zr/h2*1H2
• InChI Key: YYTCNKUFARLLTQ-UHFFFAOYSA-N
• Canonical SMILES: O.O.[Zr]
• Molecular Formula: H4O2Zr
• Molecular Weight: 127.25 g/mol

Description

Zirconium;dihydrate is a useful research compound. Its molecular formula is H4O2Zr and its molecular weight is 127.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Nuclear, Chemical Processing, and Biomedical Applications : Zirconium is noted for its low thermal neutron cross-section, high corrosion resistance, and biocompatibility, making it suitable for these industries. For instance, powder spray laser additive manufacturing technology has been used to deposit commercially pure zirconium on zirconium alloy substrates, showcasing its versatility in various applications (Harooni et al., 2016).

• Study of Fundamental Thermodynamic Properties : Understanding zirconium's equation of state (EOS) and phase stability is crucial for a better comprehension of its crystal, chemical, and physical properties. This knowledge aids in the development of theoretical models in computational physics (Zhao et al., 2005).

• High-Temperature Applications : Zirconium diboride (ZrB₂) finds use in thermal protection systems in reentry vehicles, high-temperature electrodes, and thermowell tubes. Its refractory nature and resistance to high temperatures make it a strategic material in these contexts (Sonber & Suri, 2011).

• Water Treatment : Zirconium's distinct features are explored in water treatment, especially in the adsorption process. Its non-toxicity, reusability, and ability to be modified for targeting specific pollutants make it an efficient and versatile sorbent (Sonal & Mishra, 2021).

• Catalysis : Sulfated zirconium oxide forms a highly acidic catalyst, suited for industrial processes like hydrocarbon isomerization, methanol conversion to hydrocarbons, and various other reactions. Its surface properties can be modified, enhancing its effectiveness as a catalyst (Yadav & Nair, 1999).

• Environmental Studies : Understanding the phytoavailability of zirconium in relation to soil characteristics and its initial form is crucial for assessing the environmental impact of its use in various industries (Ferrand et al., 2006).